Tert-butyl 4-(4-amino-3-fluorophenoxy)piperidine-1-carboxylate
Overview
Description
“Tert-butyl 4-(4-amino-3-fluorophenoxy)piperidine-1-carboxylate” is a chemical compound . It is a 4-aryl piperidine . The CAS Number of this compound is 1394808-79-7.
Molecular Structure Analysis
The molecular formula of “Tert-butyl 4-(4-amino-3-fluorophenoxy)piperidine-1-carboxylate” is C16H23FN2O3 . The InChI code is 1S/C16H23FN2O2/c1-16(2,3)21-15(20)19-8-6-11(7-9-19)12-4-5-14(18)13(17)10-12/h4-5,10-11H,6-9,18H2,1-3H3 .Physical And Chemical Properties Analysis
The molecular weight of “Tert-butyl 4-(4-amino-3-fluorophenoxy)piperidine-1-carboxylate” is 294.37 . The compound is solid at room temperature . The predicted boiling point is approximately 388.0° C at 760 mmHg , and the predicted density is approximately 1.1 g/cm3 . The predicted refractive index is n20D 1.52 .Scientific Research Applications
Synthesis and Characterization
Tert-butyl 4-(4-amino-3-fluorophenoxy)piperidine-1-carboxylate is an important intermediate in the synthesis of various biologically active compounds. For instance, its derivative, tert-butyl-4-(4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazol-1-yl)piperidine-1-carboxylate, is crucial in the synthesis of crizotinib, a medication used in cancer treatment. This compound was synthesized through a multi-step process starting from tert-butyl-4-hydroxypiperdine-1-carboxylate and was confirmed by MS and 1 HNMR spectrum, with an overall yield of 49.9% (Kong et al., 2016).
Application in Drug Synthesis
Tert-butyl 4-((2-methoxy-4-(methoxycarbonyl) phenoxy) methyl) piperidine-1-carboxylate, another derivative, is a key intermediate in the synthesis of Vandetanib, a medication used for certain types of cancer. This compound was synthesized from piperidin-4-ylmethanol through a series of steps including acylation, sulfonation, and substitution, with a total yield of 20.2% (Wang et al., 2015).
Biological Evaluation
A related compound, tert-butyl 4-(5-(3-fluorophenyl)-1,2,4-oxadiazol-3-yl) piperazine-1-carboxylate, has been synthesized and characterized for its potential biological applications. It showed moderate anthelmintic activity and poor antibacterial activity in vitro. Its structure was determined through X-ray diffraction, revealing weak C‒H···O intermolecular interactions and aromatic π–π stacking interactions (Sanjeevarayappa et al., 2015).
Crystal Structure Analysis
The crystal structure of related tert-butyl piperidine-1-carboxylate derivatives has been extensively studied, revealing details about their molecular packing and intermolecular interactions. For example, tert-butyl (6S)-4-hydroxy-6-isobutyl-2-oxo-1,2,5,6-tetrahydropyridine-1-carboxylate and its related compounds have shown similar molecular packing driven by strong O-H...O=C hydrogen bonds, which are crucial for their stability and reactivity (Didierjean et al., 2004).
Safety and Hazards
The safety information for “Tert-butyl 4-(4-amino-3-fluorophenoxy)piperidine-1-carboxylate” indicates that it is considered hazardous according to the 2012 OSHA Hazard Communication Standard (29 CFR 1910.1200) . The compound has a GHS07 pictogram, and the signal word is "Warning" . The precautionary statement is P261 .
properties
IUPAC Name |
tert-butyl 4-(4-amino-3-fluorophenoxy)piperidine-1-carboxylate | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H23FN2O3/c1-16(2,3)22-15(20)19-8-6-11(7-9-19)21-12-4-5-14(18)13(17)10-12/h4-5,10-11H,6-9,18H2,1-3H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
NCZCEDPYJPLKSH-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)(C)OC(=O)N1CCC(CC1)OC2=CC(=C(C=C2)N)F | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H23FN2O3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
310.36 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
Tert-butyl 4-(4-amino-3-fluorophenoxy)piperidine-1-carboxylate |
Synthesis routes and methods
Procedure details
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.